N-(4-Bromo-2-fluorophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-cyclopropyl-6-methylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H13BrFN3O/c1-8-6-13(19-14(18-8)9-2-3-9)15(21)20-12-5-4-10(16)7-11(12)17/h4-7,9H,2-3H2,1H3,(H,20,21)
• InChI Key: XTMFLXYNTCZLCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)C(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C15H13BrFN3O
• Molecular Weight: 350.19 g/mol
• CAS No.: 2415566-71-9

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a phenyl ring with bromo and fluoro substituents, a cyclopropyl group, and a methyl group. The presence of these different functional groups would likely confer unique chemical properties to the compound.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. The bromo and fluoro groups on the phenyl ring could be reactive sites for nucleophilic aromatic substitution reactions. The cyclopropyl and methyl groups might also participate in reactions depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromo and fluoro groups could increase its density and boiling point compared to similar compounds without these groups. The cyclopropyl and methyl groups could influence its solubility and reactivity.

Mechanism of Action

Without specific studies or experimental data, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on its interactions with biological targets, which could be influenced by its chemical structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it to minimize potential risks.

Future Directions

The study of new pyrimidine derivatives like this compound could have potential applications in various fields, including medicinal chemistry and drug discovery. Future research could focus on elucidating its biological activity, optimizing its synthesis, and investigating its potential uses.